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Abstract

Tschimganin, a monoterpene ester also known as bornyl vanillate, is a natural product found
in plants of the Ferula genus, notably Ferula ovina. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Tschimganin. It
includes a summary of its identification, structural details, and a compilation of its reported
biological activities, including cytotoxic, insecticidal, and fungicidal effects, as well as its
potential as a drug resistance reversal agent. This document also outlines detailed
experimental protocols for the determination of key physicochemical properties and for
spectroscopic analysis. Furthermore, putative signaling pathways associated with its biological
activities are presented through diagrams to facilitate further research and drug development
efforts.

Chemical Identity and Structure

Tschimganin is chemically identified as (1,7,7-trimethylbicyclo[2.2.1]hept-2-yl) 4-hydroxy-3-
methoxybenzoate. It is an ester of borneol and vanillic acid.

Table 1: Chemical Identifiers for Tschimganin
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Identifier

Value

Systematic Name

(1,7, 7-trimethylbicyclo[2.2.1]hept-2-yl) 4-

hydroxy-3-methoxybenzoate

Common Name

Tschimganin, Bornyl vanillate

CAS Number 38970-49-9
Molecular Formula C18H2404
Molecular Weight 304.4 g/mol
0
Chemical Structure N0
N
0
0

Physical and Chemical Properties

Experimental data on the physical properties of Tschimganin are not readily available in the

current literature. The following table provides computed data and data for structurally related

compounds for reference. It is crucial to experimentally determine these properties for pure

Tschimganin.

Table 2: Physical Properties of Tschimganin and Related Compounds
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Tschimganin

. Bornyl Acetate Vanillin
Property (Computed/Unavail . .
(Experimental) (Experimental)
able)
Melting Point Data not available 27-29 °C 81-83 °C[1][2]
Boiling Point Data not available 223-224 °C 285 °C[1]
Slightly soluble in Slightly soluble in
Solubility Data not available water; soluble in water; soluble in
ethanol[3] ethanol, ether
o White to slightly
, Colorless liquid or _
Appearance Data not available yellow crystalline

white crystals

needles[1]

Spectral Data

Detailed experimental spectral data for Tschimganin is limited. However, based on its

chemical structure, the expected spectral characteristics are outlined below.

Table 3: Predicted Spectral Data for Tschimganin
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Spectroscopic Technique

Expected Characteristics

1H-NMR

Signals corresponding to the bornyl and
vanillate moieties. Protons on the bicyclic ring
system of borneol would appear in the aliphatic
region, while aromatic protons of the vanillate
group would be in the aromatic region. Signals
for the methoxy and hydroxyl groups would also

be present.

BC-NMR

Carbon signals for the bornyl and vanillate
structures, including signals for the ester
carbonyl, aromatic carbons, and the carbons of

the bicyclic system.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the
molecular weight of Tschimganin (304.4 g/mol ).
Fragmentation patterns would likely show
cleavage of the ester bond, yielding fragments

corresponding to the bornyl and vanillate ions.

Infrared (IR) Spectroscopy

Characteristic absorption bands for the hydroxyl
group (O-H stretch), ester carbonyl group (C=0
stretch), aromatic C=C bonds, and C-O bonds.

Biological and Pharmacological Activities

Tschimganin has been reported to exhibit a range of biological activities, making it a

compound of interest for further investigation in drug discovery.

o Cytotoxic Activity: Tschimganin has demonstrated cytotoxic effects against various cancer

cell lines. The exact mechanism is not fully elucidated but may involve the induction of

apoptosis.

« Insecticidal and Fungicidal Activity: Studies have shown that Tschimganin and its analogs

possess insecticidal and fungicidal properties, suggesting potential applications in

agriculture.
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e Drug Resistance Reversal: Tschimganin has been identified as a potential agent to reverse
drug resistance in bacteria, such as Staphylococcus aureus. This suggests it may interfere
with efflux pumps or other resistance mechanisms.

Putative Sighaling Pathways

Based on the observed biological activities of Tschimganin and the known mechanisms of
similar natural products, the following signaling pathways are proposed as potential targets.

Proposed Cytotoxic Signaling Pathway

Many natural cytotoxic compounds induce apoptosis through the intrinsic or extrinsic pathways.
Tschimganin may trigger apoptosis by inducing cellular stress, leading to the activation of

caspase cascades.

Exi -
ecutes Apoptosis

S — Induces Cellular Stress
9 (e.g., ROS generation)

Click to download full resolution via product page

Putative signaling pathway for Tschimganin-induced cytotoxicity.

Proposed Drug Resistance Reversal Mechanism

Natural products that reverse multidrug resistance often act by inhibiting efflux pumps, which
are membrane proteins that expel drugs from the cell. Tschimganin may act as a competitive
or non-competitive inhibitor of these pumps.
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Proposed mechanism for drug resistance reversal by Tschimganin.

Experimental Protocols

The following are detailed methodologies for the determination of key physical and chemical
properties of Tschimganin.

Melting Point Determination

Objective: To determine the melting point range of pure Tschimganin.
Apparatus:

* Melting point apparatus (e.g., Mel-Temp)

o Capillary tubes (sealed at one end)

e Spatula
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e Mortar and pestle

Procedure:

o Ensure the Tschimganin sample is pure and completely dry.

o Grind a small amount of the crystalline sample into a fine powder using a mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end on a hard surface.

e Place the capillary tube in the heating block of the melting point apparatus.

e Heat the block rapidly to about 20°C below the expected melting point (a preliminary rapid
determination may be necessary if the melting point is unknown).

e Decrease the heating rate to 1-2°C per minute.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample has turned into a clear liquid (the end of
the melting range).

o Repeat the measurement at least twice with fresh samples to ensure reproducibility.
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Workflow for melting point determination.
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Solubility Assessment

Objective: To qualitatively and quantitatively determine the solubility of Tschimganin in various
solvents.

Materials:

Pure Tschimganin

A range of solvents (e.g., water, ethanol, methanol, acetone, chloroform, hexane)

Vortex mixer

Analytical balance

UV-Vis spectrophotometer or HPLC

Procedure (Qualitative):

e Add approximately 1 mg of Tschimganin to 1 mL of each solvent in a series of test tubes.
» Vortex each tube for 1 minute.

 Visually inspect for dissolution. Classify as soluble, partially soluble, or insoluble.
Procedure (Quantitative - using UV-Vis):

o Prepare a stock solution of Tschimganin in a solvent in which it is freely soluble (e.g.,
ethanol).

o Create a series of standard dilutions and measure their absorbance at the wavelength of
maximum absorption (Amax) to generate a calibration curve.

o Prepare saturated solutions of Tschimganin in the test solvents by adding an excess of the
compound, vortexing, and allowing the solution to equilibrate (e.g., for 24 hours).

o Centrifuge the saturated solutions to pellet the undissolved solid.

» Dilute an aliquot of the supernatant and measure its absorbance.
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» Calculate the concentration from the calibration curve to determine the solubility.

Spectroscopic Analysis

Objective: To obtain *H-NMR, 3C-NMR, Mass Spectrometry, and IR spectra for structural
confirmation of Tschimganin.

Instrumentation:

 NMR spectrometer (e.g., 400 MHz or higher)
o Mass spectrometer (e.g., ESI-MS or GC-MS)
e FT-IR spectrometer

Sample Preparation:

 NMR: Dissolve 5-10 mg of Tschimganin in a deuterated solvent (e.g., CDCIs) containing a
reference standard (e.g., TMS).

e MS: Prepare a dilute solution (e.g., 1 mg/mL) in a suitable volatile solvent (e.g., methanol or
acetonitrile).

» |IR: Prepare a KBr pellet containing a small amount of the sample or analyze as a thin film on
a salt plate.

Data Acquisition:

o NMR: Acquire *H and 13C spectra using standard pulse sequences. 2D NMR experiments
(e.g., COSY, HSQC, HMBC) can be performed for detailed structural assignments.

e MS: Introduce the sample into the mass spectrometer and acquire the mass spectrum over
an appropriate m/z range.

e |IR: Acquire the infrared spectrum over the range of 4000-400 cm~1.
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General workflow for spectroscopic analysis of Tschimganin.

Conclusion

Tschimganin is a promising natural product with a range of biological activities that warrant
further investigation. This technical guide has summarized the current knowledge of its physical
and chemical properties and has provided a framework for its further experimental
characterization. The elucidation of its precise mechanisms of action and signaling pathways
will be crucial for its potential development as a therapeutic agent or as a lead compound in
drug discovery programs. The provided experimental protocols offer a starting point for
researchers to obtain the necessary data to fill the existing gaps in our understanding of this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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